(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(1-(pyridin-4-yl)ethylidene)propanehydrazide

• IUPAC Name: 3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-1-pyridin-4-ylethylideneamino]propanamide
• InChI: InChI=1S/C27H31N5O/c1-22(23-12-15-28-16-13-23)29-30-26(33)14-17-31-18-20-32(21-19-31)27(24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-13,15-16,27H,14,17-21H2,1H3,(H,30,33)/b29-22+
• InChI Key: KANRNGLSWAKSRW-QUPMIFSKSA-N
• Canonical SMILES: CC(=NNC(=O)CCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=NC=C4
• Isomeric SMILES: C/C(=N\NC(=O)CCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3)/C4=CC=NC=C4
• Molecular Formula: C27H31N5O
• Molecular Weight: 441.6 g/mol

Description

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(1-(pyridin-4-yl)ethylidene)propanehydrazide is a useful research compound. Its molecular formula is C27H31N5O and its molecular weight is 441.579. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• The reactivity of similar compounds towards various electrophilic reagents has been reported, showing the versatility of these molecules in organic synthesis. For example, ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate could be prepared by condensing cyanoacetohydrazide with diethyl monoimidic malonate, illustrating the potential for synthesizing related compounds (Elnagdi et al., 1988).

Molecular Docking and Potential Therapeutic Applications

• Studies on similar structures have shown potential therapeutic applications, including antimalarial and antileukemic activities. For instance, complexes with transition metals based on 2-acetylpyridine thiosemicarbazones have shown enhanced antileukemic properties upon coordination with metals like Cu(II), Ni(II), Fe(III), and Mn(II) (Scovill et al., 1982).
• Another study on pyridine derivatives including molecular docking screenings towards GlcN-6-P synthase revealed moderate to good binding energies, suggesting their utility in antimicrobial and antioxidant applications (Flefel et al., 2018).

Cytotoxicity and Anticancer Evaluation

• New pyridine-3-carbonitrile derivatives have been synthesized and evaluated for their anticancer properties. Compounds displayed significant cytotoxicity against human breast cancer cell lines, indicating the potential for developing novel anticancer agents (Mansour et al., 2021).

Spectrochemical Analysis

• Acylhydrazone derivatives have been synthesized and characterized for their binding affinity towards fluoride ions, showcasing the utility of these compounds in developing sensors and analytical tools (Jose et al., 2018).